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Compound of Interest

Compound Name: Dimethylsulfide gold chloride

Cat. No.: B14791068 Get Quote

Essential Safety and Handling Guide for
Dimethylsulfide Gold Chloride
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is of utmost importance. This guide provides critical safety and logistical

information for managing Dimethylsulfide gold chloride (CAS No. 29892-37-3), a light and

heat-sensitive compound used in coordination chemistry and as a gold(I) precursor.[1][2][3]

Adherence to these protocols is essential for minimizing risks and ensuring a safe laboratory

environment.

Hazard Identification
Dimethylsulfide gold chloride is considered hazardous and is classified as follows:

Skin Irritation (Category 2)[4][5]

Serious Eye Irritation (Category 2A)[4][5]

Specific Target Organ Toxicity — Single Exposure (Category 3), may cause respiratory

irritation.[2][4][5]

Signal Word: Warning[2][4]

Hazard Statements:
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H315: Causes skin irritation.[2][4]

H319: Causes serious eye irritation.[2][4]

H335: May cause respiratory irritation.[2][4]

Personal Protective Equipment (PPE)
Proper PPE is the primary defense against chemical exposure. The following equipment is

mandatory when handling Dimethylsulfide gold chloride.

PPE Category Specification Rationale

Eye Protection

Chemical safety glasses with

side shields or goggles,

approved under standards

such as NIOSH (US) or EN

166 (EU).[4][6]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[4]

Hand Protection

Impermeable, chemical-

resistant gloves (e.g., nitrile

rubber).[6] Gloves should be

inspected before use and

disposed of properly after.

Prevents direct skin contact,

which can cause skin irritation.

[4]

Body Protection
A lab coat or other protective

work clothing.[6]

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) should be worn,

especially when dust is

generated or if irritation is

experienced.[6]

Protects against inhalation of

dust, which can cause

respiratory tract irritation.[4]

Operational Plan: Handling and Storage
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Safe Handling Protocol:

Work in a well-ventilated area, such as a chemical fume hood, or outdoors.[4][7]

Avoid breathing dust; do not generate dust during handling.[4][6]

Avoid all contact with skin and eyes.[4]

Wash hands and face thoroughly after handling.[4]

Immediately remove any contaminated clothing and wash it before reuse.[4]

Storage Conditions:

Keep containers tightly closed and store in a dry, cool, and well-ventilated place.[4][6]

Store in a locked-up area.[4][5]

The compound is sensitive to light, heat, and air; protect from these conditions.[2][3] Store

under inert gas.[8]

Recommended storage temperatures vary, with sources suggesting room temperature, 0-

10°C, or 2-8°C.[1][5][6][9] Always follow the supplier's specific recommendation.

Emergency and First Aid Procedures
Immediate action is crucial in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Call a

POISON CENTER or doctor if you feel unwell.

[4][6][7]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the affected skin with plenty of water and

soap.[4][6] If skin irritation occurs, seek medical

advice.[4]

Eye Contact

Rinse cautiously and thoroughly with plenty of

water for several minutes, holding the eyelids

open.[4][10] Remove contact lenses if present

and easy to do so. Continue rinsing.

Immediately call an ophthalmologist.[4]

Ingestion

If swallowed, immediately make the victim drink

water (two glasses at most). Do not give

anything by mouth to an unconscious person.

Consult a physician.[4][6]

General Advice: In all cases of exposure, show the Safety Data Sheet (SDS) to the medical

professional in attendance.[4]

Spill and Disposal Plan
Accidental Release Measures:

Evacuate: Evacuate the danger area and ensure adequate ventilation.[4]

Containment: Prevent the substance from entering drains.[4] Cover powder spills with a

plastic sheet or tarp to minimize spreading.[6]

Clean-up: Use personal protective equipment.[6] Take up the material mechanically (e.g.,

with an inert absorbent material like sand or earth) and place it in appropriate, labeled

containers for disposal.[6][10] Avoid creating dust.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.sigmaaldrich.com/TW/zh/sds/aldrich/420727
https://datasheets.scbt.com/sds/aghs/en/sc-234317.pdf
https://www.chemicalbook.com/msds/dimethylsulfide-gold-i-chloride.htm
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/420727
https://datasheets.scbt.com/sds/aghs/en/sc-234317.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/420727
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/420727
https://www.chemsupply.com.au/uploads/sds/1937.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/420727
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/420727
https://datasheets.scbt.com/sds/aghs/en/sc-234317.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/420727
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/420727
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/420727
https://datasheets.scbt.com/sds/aghs/en/sc-234317.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-234317.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-234317.pdf
https://www.chemsupply.com.au/uploads/sds/1937.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-234317.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14791068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination: Clean the affected area thoroughly.[6]

Waste Disposal:

Dispose of the chemical and its container at an approved waste disposal facility.[4][6]

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations.[6]

Do not mix with other waste.[4] Handle uncleaned containers as you would the product itself.

[4]

Quantitative Data Summary
Property Value

Molecular Formula C₂H₆AuClS[1][4]

Molecular Weight 294.55 g/mol [1][4]

Appearance White to light yellow powder or crystal[5][9]

Melting Point 160 °C (decomposes)[1][9]

CAS Number 29892-37-3[1][4]

Experimental Workflow Diagram
The following diagram outlines the standard operating procedure for the safe handling of

Dimethylsulfide gold chloride, from initial preparation to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://datasheets.scbt.com/sds/aghs/en/sc-234317.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/420727
https://datasheets.scbt.com/sds/aghs/en/sc-234317.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-234317.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/420727
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/420727
https://www.lookchem.com/ProductWholeProperty_LCPL724994.htm
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/420727
https://www.lookchem.com/ProductWholeProperty_LCPL724994.htm
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/420727
https://wap.guidechem.com/encyclopedia/dimethylsulfide-gold-i-chlorid-dic457456.html
https://www.chemimpex.com/products/41205
https://www.lookchem.com/ProductWholeProperty_LCPL724994.htm
https://www.chemimpex.com/products/41205
https://www.lookchem.com/ProductWholeProperty_LCPL724994.htm
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/420727
https://www.benchchem.com/product/b14791068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14791068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Risk Assessment
- Review SDS

- Plan experiment

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Lab Coat
- Nitrile Gloves

- Respirator (if needed)

Proceed to Lab

Chemical Handling
- Work in fume hood

- Avoid dust generation
- Use designated tools

Begin Work

Storage
- Tightly sealed container

- Cool, dry, dark place
- Store locked up

After Use

Spill Response
- Evacuate & Ventilate

- Contain spill
- Clean with absorbent material

If Spill Occurs

Waste Disposal
- Collect in labeled container

- Dispose via approved facility
- Follow local regulations

Generate Waste
Decontamination
- Clean work area

- Wash hands thoroughly

End of Procedure

Collect Waste

Remove PPE

Click to download full resolution via product page

Caption: Safe handling workflow for Dimethylsulfide gold chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b14791068?utm_src=pdf-body-img
https://www.benchchem.com/product/b14791068?utm_src=pdf-body
https://www.benchchem.com/product/b14791068?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14791068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Chloro(dimethylsulfide)gold(I)｜lookchem [lookchem.com]

2. Chloro(dimethyl sulfide)gold(I) - Wikipedia [en.wikipedia.org]

3. labproinc.com [labproinc.com]

4. sigmaaldrich.com [sigmaaldrich.com]

5. Page loading... [wap.guidechem.com]

6. datasheets.scbt.com [datasheets.scbt.com]

7. (DIMETHYLSULFIDE)GOLD(I) CHLORIDE - Safety Data Sheet [chemicalbook.com]

8. sds.strem.com [sds.strem.com]

9. chemimpex.com [chemimpex.com]

10. chemsupply.com.au [chemsupply.com.au]

To cite this document: BenchChem. [Personal protective equipment for handling
Dimethylsulfide gold chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14791068#personal-protective-equipment-for-
handling-dimethylsulfide-gold-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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